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Compound of Interest

Compound Name: titanium(1V) nitrate

Cat. No.: B1173588

An in-depth technical guide to the physical properties of crystalline titanium(IV) nitrate,
prepared for researchers, scientists, and drug development professionals.

Introduction

Titanium(IV) nitrate, with the chemical formula Ti(NO3s)a4, is a colorless, volatile, and
diamagnetic solid.[1][2][3] It is an unusual example of a binary transition metal nitrate that
sublimes readily.[1][2][3] As an anhydrous material, it is highly reactive and hygroscopic,
converting to ill-defined hydrates upon exposure to moisture.[1] Its high reactivity extends to
hydrocarbons, and it thermally decomposes to form titanium dioxide.[1][4] This guide provides
a comprehensive overview of the core physical and structural properties of crystalline
titanium(IV) nitrate, detailed experimental protocols for its synthesis and characterization, and
graphical representations of its chemical behavior.

Physicochemical and Structural Properties

The fundamental physical and structural characteristics of crystalline Ti(NOs)4 are summarized
in the tables below. Data is presented for the compound in its standard state (at 25 °C, 100
kPa) unless otherwise noted.[1][2][4]

Table 1: General Physical Properties
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Property

Value

Chemical Formula

Ti(NO3)a

Molar Mass 295.8866 g/mol [1][2]

Appearance White, volatile solid[1][4]

Density 2.192 g/cm3[1][2]

Melting Point 58 °C (331 K)[1][2]

Boiling Point Decomposes upon heating[1][2][4]

Solubility Soluble in nonpolar solvents (e.g., CCla, SiCla).

[1] Reacts with water.[1][2]

Table 2: Crystallographic Data

The crystal structure of titanium(lV) nitrate was determined through single-crystal X-ray

diffraction. The molecule features a central titanium atom coordinated by four bidentate nitrate

ligands, resulting in a coordination number of 8.[1][5] The overall molecular geometry is

described as a flattened tetrahedron with D2d symmetry.[1][5][6]

Parameter

Value

Crystal System

Monoclinic[1][5][6]

Space Group

P21/c[1][5][6]

Lattice Constants

a = 7.80 A[1][5][6]

b = 13.57 A[1][5][6]

c = 10.34 A[1][5][6]

B = 125.0°[1][5][6]

Unit Cell Volume (V)

896.52 A%[1]

Formula Units (2)

A[1][5][6]
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Table 3: Spectroscopic and Bond Data

Parameter Value

] Strong absorption at 1635 cm™1, assigned to a
Infrared Absorption ] o
N-O stretching vibrational mode.[1][5]

N-O Bond Distances 1.292 A (coordinated to Ti)[5][6]

1.185 A (non-coordinated/terminal)[5][6]

Experimental Protocols
Synthesis of Crystalline Titanium(lV) Nitrate

The primary method for synthesizing anhydrous titanium(IV) nitrate is through the nitration of
titanium(IV) chloride (TiCls) using a powerful nitrating agent like dinitrogen pentoxide (N20s).[1]
[4]

Methodology:

e Reactant Preparation: Anhydrous titanium(I1V) chloride (TiCls) and dinitrogen pentoxide
(N20s) are used as the primary reactants. All manipulations must be carried out under strictly
anhydrous conditions, typically using a dry nitrogen atmosphere in a glovebox or Schlenk
line, as both the reactant TiCls and the product are highly sensitive to moisture.

o Reaction: TiCla is reacted with a stoichiometric excess of N2Os. The reaction proceeds
according to the following equation:

o TiCla + 4 N20Os — Ti(NOs3)a + 4 CINO2z

e Product Isolation: The product, Ti(NOs)a4, is a volatile solid and can be isolated and purified
by sublimation under vacuum. This step also helps to remove the volatile byproduct, nitryl
chloride (CINO2).

o Storage: The resulting white crystalline solid must be stored in a sealed container under an
inert atmosphere to prevent decomposition and hydration.

Characterization by Single-Crystal X-ray Diffraction
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The definitive structural elucidation of Ti(NOs)a was performed by Garner and Wallwork (1966)
using single-crystal X-ray diffraction.

Methodology:

» Crystal Mounting: A suitable single crystal of Ti(NOs)a4 is selected and mounted on a
goniometer head. Due to the compound's sensitivity to air and moisture, the crystal must be
handled under an inert atmosphere and coated in a protective, non-reactive oil (e.qg.,
Paratone-N) before being flash-cooled in a stream of cold nitrogen gas.

o Data Collection: The mounted crystal is placed on a diffractometer equipped with a suitable
X-ray source (e.g., Mo Ka radiation). A series of diffraction patterns are collected as the
crystal is rotated.

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The structure is then solved using direct methods
or Patterson methods, followed by refinement using full-matrix least-squares on F2. This
refinement process optimizes the atomic positions and thermal parameters to achieve the
best fit between the calculated and observed diffraction patterns. The final refined structure
provides precise bond lengths, bond angles, and overall molecular geometry as reported in
Table 2.

Visualizations

The following diagrams illustrate key workflows and chemical relationships for titanium(IV)
nitrate.
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Caption: Experimental workflow for the synthesis and characterization of Ti(NO3)a.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1173588?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ti(NO3)a (S)
Titanium(1V) Nitrate

/4at 0) \Q‘eat D)

TiOz2 (s) NOz2 (g)
Titanium Dioxide Nitrogen Dioxide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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